Cas no 80660-62-4 (Tetra(piperidine)oxalatoiron)

• Product Name: Tetra(piperidine)oxalatoiron
• CAS No: 80660-62-4
• MF: C₂₂H₄₄FeN₄O₄
• MW: 484.454167366028
• CID: 985953
• Update Time: 2023-08-02

Tetra(piperidine)oxalatoiron Chemical and Physical Properties

Names and Identifiers

• iron(+2) cation, oxalate, piperidine
• iron(2+),oxalate,piperidine
• Tetra(piperidine)oxalatoiron
• Iron, tetra(piperidine)oxalato-
• Iron(2+) ethanedioate--piperidine (1/1/4)

• Inchi： 1S/4C5H11N.C2H2O4.Fe/c4*1-2-4-6-5-3-1;3-1(4)2(5)6;/h4*6H,1-5H2;(H,3,4)(H,5,6);/q;;;;;+2/p-2
• InChI Key： QPZYWIVNKHEIBE-UHFFFAOYSA-L
• SMILES： [Fe+2].[O-]C(C(=O)[O-])=O.N1CCCCC1.N1CCCCC1.N1CCCCC1.N1CCCCC1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 91.4
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 128